Cas no 177793-81-6 (N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide)

• Product Name: N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide
• CAS No: 177793-81-6
• MF: C₁₈H₂₄N₂O
• MW: 284.395964622498
• CID: 1037407
• PubChem ID: 23370843
• Update Time: 2025-07-30

N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide
• N-(1-azabicyalo[2,2,2]oct-3S-yl)-1,2,3,4-tetrahydronaphthalen-1S-ylcarboxamine
• N-(1-AZABICYALO[2,2,2]OCT-3S-YL)-5,6,7,8-TETRAHYDRONAPHTHALEN-1S-YLCARBOXAMINE
• N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-naphthalenecarboxamide
• N-1-azabicyclo[2.2.2]oct-3-yl-1,2,3,4-tetrahydro-1-Naphthalenecarboxamide
• N-(Quinuclidin-3-yl)
• Palonosetron interMediater G
• -1,2,3,4-tetrahydronaphthalene-1-carboxamide
• N-1-azabicyclo[2.2.2]oct-3-yl-1,2,3,4-tetrahydro-1-Naphthaleneca
• N-(Quinuclidin-3-yl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide
• AC-22838
• 2216755-75-6
• AKOS015964431
• SB44339
• A881443
• 1-Naphthalenecarboxamide, N-1-azabicyclo[2.2.2]oct-3-yl-1,2,3,4-tetrahydro-
• 177793-81-6
• 1-Naphthalenecarboxamide, N-1-azabicyclo[2.2.2]oct-3-yl-1,2,3,4-tetrahydro-, [S-(R*,S*)]- (9CI)
• SCHEMBL6846711
• DTXSID801146869
• N-(1-azabicyclo[2.2.2]octan-3-yl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide
• N-{1-AZABICYCLO[2.2.2]OCTAN-3-YL}-1,2,3,4-TETRAHYDRONAPHTHALENE-1-CARBOXAMIDE

• MDL： MFCD19105565
• Inchi： 1S/C18H24N2O/c21-18(19-17-12-20-10-8-14(17)9-11-20)16-7-3-5-13-4-1-2-6-15(13)16/h1-2,4,6,14,16-17H,3,5,7-12H2,(H,19,21)
• InChI Key： KOAZNWLKDYIEHQ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2CCC1)NC1CN2CCC1CC2

Computed Properties

• Exact Mass: 284.18900
• Monoisotopic Mass: 284.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 495.26 °C at 760 mmHg
• Flash Point: 253.324 °C
• Solubility: Almost insoluble (0.097 g/l) (25 º C),
• PSA: 32.34000
• LogP: 2.64570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide

N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide (CAS No. 177793-81-6): An Overview of Its Structure, Properties, and Applications

N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide (CAS No. 177793-81-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic amines and is characterized by its bicyclic ring system and phthalimide moiety, which contribute to its distinct chemical properties and biological activities.

The molecular structure of N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide consists of a 1-azabicyclo[2.2.2]octane ring fused to a tetrahydrophthalimide group. The presence of the azabicyclic ring imparts rigidity to the molecule, which can enhance its binding affinity to specific protein targets. Additionally, the phthalimide moiety is known for its ability to form hydrogen bonds and π-stacking interactions, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide as a potent modulator of various biological pathways. One notable application is in the field of neuropharmacology, where this compound has shown promise as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain by blocking its reuptake into presynaptic neurons.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide and found that it exhibited high selectivity for serotonin transporters over other monoamine transporters such as dopamine and norepinephrine transporters. This selectivity is crucial for minimizing side effects associated with non-selective SSRIs.

Beyond its role as an SSRI, N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide has also been explored for its potential anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide have also been extensively studied to optimize its therapeutic use. Research has shown that it exhibits good oral bioavailability and favorable plasma half-life, making it suitable for once-daily dosing regimens in clinical settings.

In addition to its therapeutic applications, N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide has been used as a synthetic intermediate in the development of novel pharmaceuticals. Its unique structural features make it a valuable building block for constructing more complex molecules with enhanced biological activities.

The synthesis of N-1-Azabicyclo[2.2.2]oct-3S-yl-1,2,3,4-tetrahydro-1S-phthalenecarboxamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the azabicyclic ring through intramolecular cyclization reactions followed by functionalization of the phthalimide moiety.

In conclusion, N-1-Azabicyclo[2.2.2]oct-3S-y-l 1 , ₂ , ₃ , ₄ -tetrahydro - ₁ S -phthalenecarboxamide (CAS No. 177793 - 8 ₁ -6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent and synthetic intermediate.